(1S)-1-[3-(propan-2-yloxy)phenyl]ethan-1-ol

• IUPAC Name: (1S)-1-(3-propan-2-yloxyphenyl)ethanol
• InChI: InChI=1S/C11H16O2/c1-8(2)13-11-6-4-5-10(7-11)9(3)12/h4-9,12H,1-3H3/t9-/m0/s1
• InChI Key: LBNKLYCKUMWXNX-VIFPVBQESA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(C)O
• Isomeric SMILES: C[C@@H](C1=CC(=CC=C1)OC(C)C)O
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• CAS No.: 1344939-96-3

Description

(1S)-1-[3-(propan-2-yloxy)phenyl]ethan-1-ol is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Lignin Acidolysis and Chemical Synthesis

One application area is the investigation into the acidolysis of lignin, a complex plant polymer. Research by Yokoyama (2015) on dimeric non-phenolic β-O-4-type lignin model compounds, which are structurally related to the query compound, highlights the chemical processes involved in lignin breakdown. This study provides insights into the mechanisms of bond cleavage, which is crucial for lignin valorization and the production of valuable chemical precursors for various industrial applications (Yokoyama, 2015).

Environmental Monitoring and Biofiltration

Compounds structurally related to "(1S)-1-[3-(propan-2-yloxy)phenyl]ethan-1-ol" also find applications in environmental monitoring and biofiltration. For instance, Singh et al. (2017) discuss the anaerobic oxidation of small hydrocarbons (e.g., ethane, propane, butane) by marine microbes. This process has significant implications for biofiltration applications, where microbial consortia could be used to mitigate the environmental impact of hydrocarbon pollution (Singh, Guzman, & Bose, 2017).

Pharmaceutical and Biomedical Applications

In the pharmaceutical and biomedical fields, the understanding of the structure-activity relationships (SAR) of hydroxycinnamic acids (HCAs) and their derivatives, which share functional group similarities with the query compound, is crucial. These compounds exhibit significant antioxidant activities, with potential implications for the development of therapeutic agents targeting oxidative stress-related diseases. The review by Razzaghi-Asl et al. (2013) discusses the SARs of HCAs, highlighting the importance of specific structural features for antioxidant activity. This information can guide the synthesis of novel compounds with enhanced biological activities (Razzaghi-Asl et al., 2013).